Cas no 1315367-59-9 (N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine)

N-Methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine is a heterocyclic compound featuring a fused pyrido-pyridazine core with an N-methylamine substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The saturated bicyclic framework enhances stability, while the amine functionality offers versatility for further derivatization. Its rigid yet flexible scaffold makes it a promising intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or CNS-targeting compounds. The compound's well-defined synthetic route and high purity ensure reproducibility in research and industrial settings. Its physicochemical properties, including solubility and lipophilicity, can be tailored for specific applications through structural modifications.
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine structure
1315367-59-9 structure
Product Name:N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
CAS No:1315367-59-9
MF:C8H12N4
MW:164.207680702209
CID:5572829
Update Time:2025-05-20

N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
    • Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-
    • Inchi: 1S/C8H12N4/c1-9-8-4-6-5-10-3-2-7(6)11-12-8/h4,10H,2-3,5H2,1H3,(H,9,12)
    • InChI Key: IINDSJAKEDRFLJ-UHFFFAOYSA-N
    • SMILES: C12CCNCC1=CC(NC)=NN=2

Computed Properties

  • Exact Mass: 164.106
  • Monoisotopic Mass: 164.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2

Experimental Properties

  • Density: 1.188±0.06 g/cm3(Predicted)
  • Boiling Point: 407.6±45.0 °C(Predicted)
  • pka: 7.33±0.20(Predicted)

N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M104300-10mg
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9
10mg
$ 70.00 2022-06-04
TRC
M104300-50mg
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9
50mg
$ 210.00 2022-06-04
TRC
M104300-100mg
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9
100mg
$ 340.00 2022-06-04
Enamine
EN300-70872-0.05g
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9 95%
0.05g
$202.0 2023-07-06
Enamine
EN300-70872-0.1g
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9 95%
0.1g
$301.0 2023-07-06
Enamine
EN300-70872-0.25g
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9 95%
0.25g
$431.0 2023-07-06
Enamine
EN300-70872-0.5g
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9 95%
0.5g
$679.0 2023-07-06
Enamine
EN300-70872-1.0g
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9 95%
1.0g
$871.0 2023-07-06
Enamine
EN300-70872-2.5g
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9 95%
2.5g
$1707.0 2023-07-06
Enamine
EN300-70872-5.0g
N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
1315367-59-9 95%
5.0g
$2525.0 2023-07-06

Additional information on N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine

Comprehensive Overview of N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine (CAS No. 1315367-59-9)

The compound N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine (CAS No. 1315367-59-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This bicyclic system, featuring a pyrido-pyridazine core, is a subject of interest for its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its derivatives for their bioactivity and selective binding capabilities, making it a hot topic in medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine fits into this trend as a promising scaffold for designing inhibitors of enzymes or receptors implicated in diseases like Parkinson's, Alzheimer's, and diabetes. Its molecular structure allows for versatile modifications, enabling researchers to fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The synthesis of N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize synthetic routes to minimize waste and improve yield, aligning with sustainable practices in the pharmaceutical industry.

From a commercial perspective, CAS No. 1315367-59-9 is primarily supplied by specialized chemical manufacturers catering to research institutions and drug development companies. Its applications extend beyond therapeutics, with potential uses in material science and catalysis. As the scientific community continues to explore its properties, collaborations between academia and industry are expected to accelerate the translation of findings into practical solutions.

For researchers and professionals seeking detailed information, databases like PubChem and Reaxys provide extensive data on N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine, including spectral data and biological activity profiles. The compound's relevance to AI-driven drug discovery platforms further underscores its importance, as machine learning models increasingly rely on high-quality chemical datasets to predict novel drug candidates.

In summary, N-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine represents a versatile and scientifically valuable compound with broad implications for modern research. Its integration into cutting-edge fields like computational chemistry and biotechnology highlights its enduring significance in advancing human health and scientific innovation.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd